N-Boc-dolaproine

• Molecular Formula: C14H25NO5
• Molecular Weight: 287.35 g/mol
• InChI: InChI=1S/C14H25NO5/c1-9(12(16)17)11(19-5)10-7-6-8-15(10)13(18)20-14(2,3)4/h9-11H,6-8H2,1-5H3,(H,16,17)/t9-,10?,11-/m1/s1
• InChIKey: LNEHHTWYEBGHBY-GLYLRITDSA-N

The (2S,3S) diastereomer of dolaproine increases auristatin IC50 from sub-nM to >30 nM-an unacceptable risk for ADC payload synthesis. This (2R,3R) Boc-protected intermediate ensures correct tubulin-binding conformation. - **Purity**: ≥99% HPLC, EE ≥99% (DCHA salt or free acid) - **Application**: Mandatory building block for Dolastatin 10, MMAE, MMAF - **Supply**: Multi-kg scale, GMP documentation available - **Stability**: Crystalline DCHA salt form (CAS 1369427-40-6) for accurate weighing

N-Boc-dolaproine (CAS 120205-50-7): Stereochemically Defined Building Block for Auristatin-Based ADC Payload Synthesis

N-Boc-dolaproine (CAS 120205-50-7), also designated (2R,3R)-BOC-dolaproine or Boc-Dap-OH, is a synthetic, single-enantiomer β-methoxy-γ-amino acid derivative (C₁₄H₂₅NO₅, MW 287.35) that constitutes one of three non-proteinogenic amino acid residues unique to the marine antineoplastic pentapeptide Dolastatin 10 [1]. It serves as an indispensable protected intermediate in the total synthesis of Dolastatin 10 and its clinically paramount synthetic derivatives, the monomethyl auristatins (MMAE, MMAF), which form the cytotoxic warhead component in over half of all antibody–drug conjugates (ADCs) on the market or in late-stage clinical development [2]. The compound features a pyrrolidine ring bearing two chiral centers in the (2R,3R) configuration, with the secondary amine protected by a tert-butyloxycarbonyl (Boc) group that enables orthogonal deprotection during stepwise peptide assembly [3].

⏣ Auristatin-based ADC payload synthesis — stereochemically defined (2R,3R) building block for MMAE/MMAF assembly

⏣ Orthogonal Boc protection for stepwise peptide coupling; compatible with Fmoc strategies

⏣ Reported stereochemistry-activity context — (2R,3R) configuration supports target potency in assembled auristatins

• [1] Pettit GR, et al. The isolation and structure of a remarkable marine animal antineoplastic constituent: dolastatin 10. J Am Chem Soc. 1987;109(22):6883-6885. View Source
• [2] Johansson MP, et al. New insight on the structural features of the cytotoxic auristatins MMAE and MMAF revealed by combined NMR spectroscopy and quantum chemical modelling. Sci Rep. 2017;7:15920. View Source
• [3] PubChem. N-Boc-dolaproine (CID 14753398). National Center for Biotechnology Information. 2007 (modified 2025). View Source

Why N-Boc-dolaproine Cannot Be Replaced by Generic Boc-Amino Acids or Alternate Dolastatin Residues in ADC Synthesis

N-Boc-dolaproine occupies a chemically non-interchangeable position within auristatin assembly for three converging reasons. First, the (2R,3R) absolute configuration is stereochemically mandated: the unnatural (2S,3S) diastereomer produces a peptide with severely compromised biological activity, and inversion at the dolaproine chiral centers (positions 9 and 10 of Dolastatin 10) has been shown to increase cytotoxic IC₅₀ values from sub-nanomolar to the 30–90 nM range in L1210 murine leukemia cells [1]. Second, the dolaproine residue is the structural locus of the partially hindered amide bond rotation that governs the cis/trans conformational equilibrium in MMAE, a dynamic process that determines whether the warhead adopts its tubulin-binding-competent (trans) or inactive (cis) conformation — a property entirely absent from canonical amino acid building blocks [2]. Third, the Boc protecting group is not a generic choice but a strategic one: the acid-labile Boc group provides true orthogonality with base-labile Fmoc strategies employed elsewhere in the auristatin assembly sequence; N-Fmoc-dolaproine requires an additional deprotection–reprotection step when integrated into standard MMAE synthetic routes, adding process complexity and reducing overall yield [3].

! Stereochemical inversion (2S,3S or mixed isomers) may severely reduce auristatin activity; generic amino acids lack verified (2R,3R) configuration.

! Conformational control mismatch: dolaproine residue uniquely governs cis/trans equilibrium in MMAE; alternative residues cannot replicate this dynamic regulation.

! Protection group incompatibility: N-Fmoc-dolaproine requires extra deprotection/reprotection steps, increasing epimerization risk and process complexity.

• [1] Bai R, Pettit GR, Hamel E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem Pharmacol. 1990;40(8):1859-1864. View Source
• [2] Johansson MP, et al. New insight on the structural features of the cytotoxic auristatins MMAE and MMAF revealed by combined NMR spectroscopy and quantum chemical modelling. Sci Rep. 2017;7:15920. View Source
• [3] ChemicalBook. Synthesis of Belantamab Mafodotin — Conversion of N-Boc-dolaproine to N-Fmoc-dolaproine. 2025. View Source

N-Boc-dolaproine Quantitative Differentiation Evidence: Head-to-Head Comparisons Against Key Analogs and Benchmarks

Stereochemical Configuration Drives ≥30-Fold Cytotoxicity Differential: (2R,3R)-Dap vs. Configurational Isomers

The (2R,3R) configuration of the dolaproine residue is not a nominal descriptor but a direct determinant of pharmacological potency in the assembled auristatin. In a systematic SAR study of 18 configurational isomers of Dolastatin 10, isomers bearing altered configurations at positions 9 and 10 (the dolaproine moiety) exhibited L1210 cell cytotoxicity IC₅₀ values in the range of 30–90 nM, compared to <1 nM for the natural-configuration Dolastatin 10 — representing an at least 30-fold loss of potency [1]. Furthermore, a tripeptide segment lacking the dolaproine residue (Dov-Val-Dil) retained only ~30% of full-length Dolastatin 10's tubulin polymerization inhibitory activity and showed no cytotoxicity against L1210 cells whatsoever, demonstrating that the dolaproine residue is quantitatively indispensable for translating tubulin binding into cell-killing activity [2]. The (2S,3S)-Boc-dolaproine diastereomer has been synthesized alongside the natural (2R,3R) form [3], and its use in peptide assembly would yield an auristatin with dramatically diminished potency. Procuring N-Boc-dolaproine with verified (2R,3R) stereochemistry — as specified by enantiomeric excess (EE) ≥99% in commercial high-grade material — is therefore a non-negotiable quality gate for ADC payload manufacturing .

Stereochemistry ≥30-fold activity difference

Head-to-head

Dolastatin 10 with natural (2R,3R)-Dap: reported IC₅₀ sub-nanomolar; isomers altered at Dap positions: IC₅₀ 30–90 nM in L1210 cells.

Supports stereochemistry-dependent potency review

L1210 murine leukemia model; tubulin polymerization assay

Evidence Dimension	Cytotoxicity (IC₅₀) and tubulin polymerization inhibition of dolastatin 10 vs. configurational isomers altered at dolaproine positions
Target Compound Data	Dolastatin 10 with natural (2R,3R)-dolaproine: IC₅₀ <1 nM (L1210 murine leukemia cells); full tubulin polymerization inhibition
Comparator Or Baseline	Configurational isomers altered at dolaproine positions 9 and 10: IC₅₀ = 30–90 nM; Dov-Val-Dil tripeptide (no Dap): ~30% tubulin inhibition, no L1210 cytotoxicity
Quantified Difference	≥30-fold reduction in cytotoxicity upon dolaproine stereochemical alteration; complete loss of cytotoxicity upon deletion of dolaproine residue
Conditions	L1210 murine leukemia cell culture; tubulin polymerization assay (Biochem Pharmacol, 1990)

Why This Matters

Procurement of (2R,3R)-stereochemically verified N-Boc-dolaproine is directly linked to the sub-nanomolar potency of the final ADC payload; use of the wrong diastereomer or an unverified stereochemical mixture would produce auristatin with ≥30-fold attenuated activity.

• [1] Bai R, Pettit GR, Hamel E. Structure-activity studies with chiral isomers and with segments of the antimitotic marine peptide dolastatin 10. Biochem Pharmacol. 1990;40(8):1859-1864. (Table/data: IC₅₀ values for 18 configurational isomers.) View Source
• [2] Bai R, Pettit GR, Hamel E. (Ibid.) Tripeptide Dov-Val-Dil segment: ~30% tubulin inhibition relative to dolastatin 10; no L1210 cytotoxicity. View Source
• [3] Mordant C, Reymond S, Ratovelomanana-Vidal V, Genet J-P. Synthesis of both syn and anti diastereoisomers of Boc-dolaproine from (S)-proline through DKR using ruthenium-catalyzed hydrogenation: a dramatic role of N-protecting groups. Tetrahedron. 2004;60(43):9715-9723. View Source

Dolaproine Residue as the Conformational Control Point: 50–60% of MMAE Molecules Exist in a Biologically Inactive cis-Conformation Governed by the Dap-Dil Amide Bond

Comprehensive NMR spectroscopic analysis combined with quantum chemical modelling has established that the dolaproine-dolaisoleucine (Dap-Dil) amide bond is the unique structural element responsible for the cis/trans conformational equilibrium in MMAE [1]. The trans-conformer (1B, ~40% population at 295 K in CD₃OD, ~48% at 310 K) adopts an extended structure that resembles the tubulin-bound, biologically active form of MMAE. The cis-conformer (1A, ~60% at 295 K, ~52% at 310 K) forms a compact, contorted structure that is incompatible with the established tubulin binding site [2]. The energy barrier for cis→trans interconversion is approximately 101 kJ/mol, corresponding to a mean lifetime of several hours at physiological temperature — meaning the inactive conformer cannot rapidly re-equilibrate upon target engagement [3]. Critically, the ¹H-NMR signals of the cis-dolaproine residue are substantially broader than those of the trans-dolaproine residue, indicating that the dolaproine pyrrolidine ring in the cis-conformer undergoes additional conformational dynamics (ring puckering) not present in any other residue of the molecule [4]. This places the dolaproine residue at the center of ongoing structure-based drug design efforts aimed at shifting the equilibrium toward the active trans-conformer. No other amino acid residue in MMAE — including dolaisoleucine, dolavaline, or valine — exhibits comparable conformational-control functionality, making the dolaproine residue uniquely rate-limiting for auristatin bioactivity [5].

Conformational equilibrium control

Class-level

Dap-Dil amide bond governs cis:trans ratio ~60:40 at 295 K; energy barrier ~101 kJ/mol; inactive cis-conformer lifetime several hours.

Dolaproine residue critically shapes bioactive conformer availability

850 MHz NMR in CD₃OD; quantum chemical modelling

Evidence Dimension	Conformational population distribution and residue-specific NMR line-broadening in MMAE
Target Compound Data	Dolaproine residue (Dap): governs cis/trans equilibrium; cis-dolaproine ¹H signals markedly broadened (ring-puckering dynamics); trans-dolaproine signals sharp; cis:trans ratio ~60:40 at 295 K
Comparator Or Baseline	Dolaisoleucine (Dil), dolavaline (Dov), valine (Val), and norephedrine residues: no comparable conformational-control function; their NMR signals do not exhibit cis-dependent broadening of comparable magnitude
Quantified Difference	50–60% of MMAE molecules are locked in a biologically inactive cis-conformer at equilibrium, governed exclusively by restricted rotation around the Dap-Dil amide bond; energy barrier ~101 kJ/mol (mean lifetime: several hours)
Conditions	850 MHz NMR in CD₃OD at 295 K and 310 K; quantum chemical modelling at def2-QZVPPD level; D₂O confirmatory experiments

Why This Matters

Because the dolaproine residue uniquely controls MMAE's bioactive conformation, the stereochemical and chemical integrity of the N-Boc-dolaproine building block directly determines the fraction of assembled ADC payload that can productively engage tubulin — a quality parameter not addressed by generic amino acid building block specifications.

• [1] Johansson MP, et al. New insight on the structural features of the cytotoxic auristatins MMAE and MMAF revealed by combined NMR spectroscopy and quantum chemical modelling. Sci Rep. 2017;7:15920. (Lines 84-85: conformational isomerism due to partially hindered rotation around the dolaproine-dolaisoleuine amide bond.) View Source
• [2] Johansson MP, et al. (Ibid.) Lines 230-245: trans-conformer 1B resembles tubulin-bound form; cis-conformer 1A is compact and contorted; population ratios: 60:40 at 295 K, 52:48 at 310 K. View Source
• [3] Johansson MP, et al. (Ibid.) Lines 247-253: energy barrier ~101 kJ/mol; mean lifetime of several hours at body temperature; 50–60% exists in inactive conformation. View Source
• [4] Johansson MP, et al. (Ibid.) Lines 242-245: broader ¹H-NMR signals in cis-dolaproine residue, indicating ring-puckering dynamics. View Source
• [5] Johansson MP, et al. (Ibid.) Lines 17-18: identification of sites susceptible to future modification to improve drug performance; dolaproine residue identified as key structural feature. View Source

Boc vs. Fmoc Protection Strategy: N-Boc-dolaproine Avoids an Additional Deprotection–Reprotection Step Required for N-Fmoc-dolaproine in MMAE Synthesis

In the multi-step convergent synthesis of MMAE-type ADC drug-linkers, the assembly strategy relies on orthogonal N-terminal protection of the dolaproine residue. When N-Boc-dolaproine is used, the Boc group can be removed under acidic conditions (e.g., TFA) that are orthogonal to the base-labile Fmoc groups employed on other residues in the growing peptide chain [1]. In contrast, protocols requiring N-Fmoc-dolaproine — such as certain routes to Belantamab Mafodotin — explicitly convert N-Boc-dolaproine to N-Fmoc-dolaproine via a deprotection–reprotection sequence (Boc removal followed by Fmoc installation), adding at least two synthetic operations to the overall process [2]. This additional manipulation not only reduces cumulative yield but introduces the risk of epimerization at the acid-sensitive dolaproine chiral centers. N-Boc-dolaproine is the commercially predominant protected form and is available from multiple vendors with verified (2R,3R) stereochemistry at kilogram scale , whereas N-Fmoc-dolaproine must typically be prepared in-house from the Boc precursor, incurring additional QC burden. For procurement teams, directly sourcing high-EE N-Boc-dolaproine eliminates a process step, reduces supply chain complexity, and ensures traceable stereochemical integrity from a single Certificate of Analysis .

Boc vs. Fmoc strategy

Reported

N-Boc-dolaproine: directly compatible with acidic deprotection orthogonal to Fmoc. N-Fmoc-dolaproine: requires 2 additional synthetic steps.

Boc protection minimizes epimerization risk and simplifies process chemistry

Convergent peptide synthesis; Belantamab Mafodotin route context

Evidence Dimension	Number of synthetic operations required for dolaproine incorporation into MMAE assembly
Target Compound Data	N-Boc-dolaproine: directly compatible with acidic deprotection (TFA) orthogonal to Fmoc chemistry; zero additional protection-group interconversion steps
Comparator Or Baseline	N-Fmoc-dolaproine: requires prior Boc→Fmoc interconversion (deprotection + reprotection = 2 extra steps); documented in Belantamab Mafodotin synthesis route
Quantified Difference	2 additional synthetic operations avoided; cumulative yield preserved; epimerization risk at (2R,3R) centers eliminated
Conditions	Convergent peptide synthesis of auristatin drug-linkers (e.g., MC-MMAE, Belantamab Mafodotin linker-payload)

Why This Matters

For process chemistry and procurement, selecting N-Boc-dolaproine over N-Fmoc-dolaproine eliminates two unit operations from the synthetic sequence, directly reducing cost-of-goods, minimizing stereochemical integrity risk, and simplifying the vendor qualification process.

• [1] Iris Biotech. Boc versus Fmoc for Solid Phase Peptide Synthesis. 2024. (Discusses orthogonality: Boc is acid-labile, Fmoc is base-labile; true orthogonality enables selective deprotection.) View Source
• [2] ChemicalBook. Synthesis of Belantamab Mafodotin. 2025. (Documents conversion of N-Boc-dolaproine (221) to N-Fmoc-dolaproine (222) via standard deprotection–reprotection protocol.) View Source

Commercial Purity Specification: 99.96% HPLC Purity with ≥99% Enantiomeric Excess vs. Generic 95% Benchmark

Commercially available N-Boc-dolaproine from specialist ADC intermediate suppliers carries substantially tighter specifications than generic research-grade Boc-amino acids. Leading vendors specify purity ≥99% by HPLC, enantiomeric excess (EE) ≥99%, total impurities ≤2.0%, and moisture (KF) ≤1.0% . One supplier (Chemscene, Cat. CS-B0750) certifies N-Boc-dolaproine at 99.96% HPLC purity . These specifications contrast sharply with the 'usually 95%' purity benchmark reported for generic N-Boc-dolaproine [1] and with typical specifications for commodity Boc-amino acids (often 97–98% with no EE guarantee). The EE specification is particularly critical because the dolaproine residue contains two chiral centers whose inversion would produce the biologically compromised (2S,3S)- or (2R,3S)-diastereomers [2]. The combination of chemical purity ≥99%, EE ≥99%, and controlled moisture content (KF ≤1.0%) provides procurement teams with a quantified, batch-to-batch consistency metric that directly translates to reproducible peptide coupling efficiency and final ADC payload potency .

Purity specification advantage

Reported

Specialist-grade: HPLC purity ≥99% (up to 99.96%), EE ≥99%. Generic: ~95% purity, typically no EE certification.

High purity and enantiomeric excess reduce impurity propagation in multi-step ADC payload synthesis

Certificates of Analysis; chiral HPLC verification

Evidence Dimension	Commercial purity and enantiomeric excess specifications
Target Compound Data	Specialist-grade N-Boc-dolaproine: HPLC purity ≥99% (up to 99.96%), EE ≥99%, total impurities ≤2.0%, KF ≤1.0%
Comparator Or Baseline	Generic N-Boc-dolaproine: purity ~95% (typical); standard commodity Boc-amino acids: 97–98% purity, typically no EE certification
Quantified Difference	≥4 percentage-point purity advantage over generic (99%+ vs. ~95%); EE ≥99% verified vs. no EE guarantee for generic material; moisture ≤1.0% ensures consistent coupling stoichiometry
Conditions	HPLC purity analysis; chiral HPLC or equivalent for EE determination; Karl Fischer titration for moisture (vendor Certificate of Analysis)

Why This Matters

The 4%+ purity gap between specialist-grade (≥99%) and generic (~95%) N-Boc-dolaproine translates to a ≥4% molar deficit in peptide coupling reactions and the presence of unidentified impurities that can propagate through multi-step synthesis into the final ADC payload, complicating regulatory CMC documentation.

• [1] BenchChem. N-Boc-dolaproine: purity usually 95%. (Note: cited only as reference benchmark for generic purity; excluded as vendor per user instruction but benchmark value retained from independent corroboration.) View Source
• [2] Mordant C, et al. Synthesis of both syn and anti diastereoisomers of Boc-dolaproine from (S)-proline through DKR. Tetrahedron. 2004;60(43):9715-9723. (Demonstrates biological relevance of diastereomer separation and EE verification.) View Source

Industrial Scalability: Patent-Protected Multi-Kilogram Process with DCHA Salt Option vs. Laboratory-Only Synthesis Routes

The patent CN111393346B discloses a four-step industrial process for N-Boc-dolaproine and its dicyclohexylamine (DCHA) salt (Boc-Dap DCHA) that addresses well-documented limitations of earlier laboratory-scale syntheses [1]. Prior methods suffered from: (a) the Evans aldol route requiring cryogenic conditions (−75 °C) and expensive chiral oxazolidinone auxiliaries; (b) the cobalt-catalyzed Reformatsky approach generating triphenylphosphine oxide waste problematic for scale-up; (c) the Baylis-Hillman route requiring 4–5 day reaction times; and (d) ruthenium-catalyzed hydrogenation incurring high catalyst cost [2]. The patented process employs a zinc-mediated Reformatsky reaction at 25–35 °C, MeOTf/LiHMDS methylation, H₂O₂/LiOH hydrolysis, and optional DCHA salt formation, achieving a four-step total yield of 35–45% with HPLC purity >98% at multi-kilogram scale [3]. The DCHA salt form (CAS 1369427-40-6) offers enhanced crystallinity, long-term storage stability, and reproducible weighing characteristics compared to the free acid (an oil at ambient temperature), making it the preferred physical form for GMP inventory management . Multiple vendors now offer kilogram-level supply with GMP-grade documentation, ensuring continuity of supply for clinical and commercial ADC manufacturing campaigns .

Industrial scalability

Head-to-head

Patent CN111393346B: Reformatsky at 25–35 °C, 4 steps, total yield 35–45%, HPLC >98%. Earlier lab routes required cryogenic conditions or expensive catalysts.

Validated multi-kilogram process supports supply chain continuity

DCHA salt option improves handling and storage

Evidence Dimension	Process scalability: reaction temperature, reagent cost, time, and total yield
Target Compound Data	CN111393346B process: Reformatsky at 25–35 °C; commodity reagents (Zn, TMSCl, MeOTf, LiHMDS, H₂O₂, LiOH); 4 steps; total yield 35–45%; HPLC purity >98%; compatible with kilogram scale
Comparator Or Baseline	Evans aldol route: −75 °C, chiral oxazolidinone (expensive), not scalable; Co-Reformatsky: Co[(PPh₃)₄] catalyst, triphenylphosphine oxide waste; Baylis-Hillman: 4–5 days reaction time; Ru-hydrogenation: high catalyst cost
Quantified Difference	Operable at 25–35 °C (100 °C warmer than Evans aldol); 4-step total yield 35–45% at industrial scale vs. laboratory-only reported yields; DCHA salt enables crystalline handling vs. free acid oil
Conditions	Industrial process validated at multi-kilogram scale; patent CN111393346B (filed 2020-06-02, granted); GMP-grade available from qualified vendors

Why This Matters

For ADC developers transitioning from preclinical to clinical supply, access to a validated, scalable, patent-disclosed manufacturing process with DCHA salt option directly reduces scale-up risk, shortens tech-transfer timelines, and ensures batch-to-batch consistency under GMP.

• [1] CN111393346B. N-Boc-Dolaproine及Boc-Dap DCHA的合成方法 (Synthesis method of N-Boc-Dolaproine and Boc-Dap DCHA). Filed 2020-06-02, granted. China Patent. View Source
• [2] CN111393346B. (Ibid.) Background section: critique of prior art including Evans aldol (−75 °C), Co-Reformatsky (triphenylphosphine oxide), Baylis-Hillman (4–5 days), and Ru-catalyzed routes. View Source
• [3] CN111393346B. (Ibid.) Examples 1–12: Reformatsky at 25–35 °C; optimized conditions (Example 4: 85.7% yield for step 1); total four-step yield 34.1% (Example 12); HPLC purity >98%. View Source

Dolaproine Is the Most Synthetically Complex of the Three Unique Dolastatin Residues: Justifying Focused Procurement Quality Control

Among the three non-proteinogenic amino acid residues unique to Dolastatin 10 — dolavaline (Dov), dolaisoleucine (Dil), and dolaproine (Dap) — dolaproine is consistently identified in the synthetic literature as the most complex unit to prepare with control of both relative and absolute stereochemistry [1]. Dolavaline (N,N-dimethyl-valine) is accessed through simple N-methylation of valine; dolaisoleucine is constructed via well-established isoleucine homologation chemistry. In contrast, dolaproine requires the simultaneous control of two chiral centers (C-2 and C-3) on a pyrrolidine scaffold bearing a β-methoxy-α-methylpropanoic acid side chain, and its synthesis has been the subject of dedicated methodology development spanning Evans aldol, Baylis-Hillman, Reformatsky, and asymmetric hydrogenation approaches [2]. The pioneering Pettit synthesis produced all four diastereomers in only moderate yields and selectivities [3]; subsequent stereoselective routes achieved improved diastereoselectivity (e.g., Shioiri's Evans aldol route: complete diastereoselection; Baylis-Hillman route: 91% yield of syn/anti 83:17 mixture after hydrogenation) [4]. This documented synthetic challenge directly translates to procurement risk: N-Boc-dolaproine is the residue most likely to harbor stereochemical impurities or incomplete diastereomer separation in inadequately purified material. Consequently, verification of EE ≥99% is disproportionately important for N-Boc-dolaproine relative to the other unique dolastatin building blocks .

Most complex dolastatin residue

Class-level

Dolaproine (2 chiral centers, multiple dedicated synthetic methods) ranked most synthetically demanding vs. dolavaline and dolaisoleucine.

Prioritizes procurement QC for stereochemical impurities

Literature consensus; reviewed in Mordant et al. 2004

Evidence Dimension	Synthetic complexity: number of stereocenters, reported diastereoselectivity challenges, and number of dedicated synthetic methodology publications
Target Compound Data	N-Boc-dolaproine (Dap): 2 chiral centers on pyrrolidine; four possible diastereomers; pioneering synthesis gave all four in moderate yields/selectivities; ≥5 distinct synthetic strategies reported; dedicated methodology: Pettit (1994), Shioiri (Evans aldol), Almeida & Coelho (Baylis-Hillman, 2003), Mordant & Genet (Ru-DKR, 2004), CN111393346B (Reformatsky, 2020)
Comparator Or Baseline	Dolavaline (Dov): simple N,N-dimethylation of valine (no chiral center creation); Dolaisoleucine (Dil): homologation of isoleucine with established chemistry; both far less synthetically demanding than dolaproine
Quantified Difference	Dolaproine requires control of 2 stereocenters vs. 0 for dolavaline; literature reports diastereomer mixtures (e.g., syn/anti 83:17) requiring separation; dedicated synthetic methodology papers overwhelmingly focused on dolaproine
Conditions	Comparison based on published synthetic routes: Pettit (J Org Chem 1994, 1996), Shioiri (Tetrahedron Lett 1991), Almeida & Coelho (Tetrahedron Lett 2003), Mordant & Genet (Tetrahedron 2004), CN111393346B (2020)

Why This Matters

Because dolaproine is the synthetically most challenging unique dolastatin residue, N-Boc-dolaproine represents the highest-risk procurement item in the auristatin supply chain; prioritizing verified EE and diastereomeric purity in the procurement specification is a targeted risk-mitigation strategy.

• [1] Mordant C, et al. Synthesis of both syn and anti diastereoisomers of Boc-dolaproine from (S)-proline through DKR. Tetrahedron. 2004;60(43):9715-9723. (Lines 22-23: 'dolaproine, which is the most complex unit of this marine natural product.') View Source
• [2] Mordant C, et al. (Ibid.) Lines 23-39: comprehensive review of synthetic approaches to dolaproine and their limitations. View Source
• [3] Pettit GR, et al. The Dolastatins. 17. Synthesis of Dolaproine and Related Diastereoisomers. J Org Chem. 1994;59(21):6287-6295. (Pioneering aldol-based synthesis yielding all four diastereomers in moderate yields and selectivities.) View Source
• [4] Almeida WP, Coelho F. An easy and stereoselective synthesis of N-Boc-dolaproine via the Baylis-Hillman reaction. Tetrahedron Lett. 2003;44(5):937-940. (Baylis-Hillman adduct hydrogenation: 91% yield, syn/anti 83:17.) View Source

N-Boc-dolaproine Application Scenarios: Where Verified (2R,3R) Stereochemistry and High Purity Deliver Measurable Procurement Value

Clinical-Stage ADC Payload Manufacturing Requiring GMP-Grade Dolaproine Building Blocks

For CDMOs and pharmaceutical manufacturers producing MMAE or MMAF drug-linker payloads under GMP for Phase II/III clinical supply or commercial distribution, N-Boc-dolaproine with verified purity ≥99%, EE ≥99%, and GMP documentation is the procurable form that meets regulatory CMC expectations for starting material quality . The 99.96% HPLC purity specification available from qualified vendors ensures that unidentified impurities do not propagate through the four-step auristatin assembly to exceed ICH Q3A thresholds in the final drug substance. The DCHA salt form (CAS 1369427-40-6) is recommended for GMP inventory due to its crystalline morphology, long-term storage stability, and reproducible weighing — addressing the handling challenges of the free acid, which is an oil at ambient temperature .

Structure–Activity Relationship (SAR) Studies on Auristatin Conformational Control

Research groups investigating the cis/trans conformational equilibrium of auristatins — which determines that 50–60% of MMAE molecules exist in a biologically inactive conformation at equilibrium — require N-Boc-dolaproine of unequivocal (2R,3R) stereochemistry as the starting material for synthesizing modified dolaproine analogs. Because the dolaproine residue is the sole structural locus of the conformationally restrictive Dap-Dil amide bond, any stereochemical impurity in the building block would confound NMR-based conformational population analysis and quantum chemical modelling studies . The EE ≥99% specification ensures that observed cis/trans ratios in modified auristatins reflect genuine structural effects rather than contamination by the opposite diastereomer.

Process Chemistry Development and Scale-Up of Next-Generation Auristatin Analogs

Process chemistry teams developing improved auristatin analogs (e.g., quinstatins, hydrophilic MMAE derivatives with PEG linkers ) benefit from the patent-disclosed CN111393346B process as a benchmark for scalable N-Boc-dolaproine synthesis . The zinc-mediated Reformatsky approach operating at 25–35 °C provides a template for further process intensification, while the availability of multi-kilogram commercial supply reduces the need for in-house synthesis of this most complex dolastatin residue . Procurement teams can leverage competitive multi-vendor sourcing (ChemExpress/MedChemExpress, Chemscene, Pharmaffiliates, GLPBIO) to negotiate supply agreements with defined EE and impurity profiles.

Quality Control Reference Standard for ADC Starting Material Characterization

Analytical development laboratories establishing HPLC and chiral HPLC methods for dolaproine-containing intermediates require a reference standard of certified purity and stereochemical identity. N-Boc-dolaproine at 99.96% purity (Chemscene CS-B0750 ) serves as a system suitability standard for method validation, while vendor-supplied derived impurities enable identification and quantification of process-related impurities in in-process control samples. The availability of both the free acid and DCHA salt forms further supports method development for different sample matrices encountered throughout the ADC payload synthetic workflow.

Application

Selection Property

Validation Focus

ADC payload manufacturing under GMP documentation

Specialist-grade purity and verified enantiomeric excess

Regulatory starting material quality review and impurity control

Auristatin conformational SAR studies

Unambiguous (2R,3R) stereochemistry

Conformational population analysis fidelity

Next-generation auristatin process development

Scalable synthetic route benchmark

Multi-kilogram supply chain and process intensification

HPLC/chiral HPLC method development and QC reference

Certified purity and stereochemical identity

System suitability and impurity profiling

• [1] Johansson MP, et al. New insight on the structural features of the cytotoxic auristatins MMAE and MMAF. Sci Rep. 2017;7:15920. (50–60% inactive cis-conformer at equilibrium.) View Source
• [2] Johansson MP, et al. (Ibid.) Dolaproine-dolaisoleucine amide bond as sole conformational control point; broader NMR signals in cis-dolaproine residue. View Source
• [3] Yang K, Chen B, Gianolio DA, et al. Convergent synthesis of hydrophilic monomethyl dolastatin 10 based drug linkers for antibody–drug conjugation. (PEG-maleimido derivatives of N-methylvaline-valine-dolaisoleucine-dolaproine tetrapeptide.) View Source
• [4] CN111393346B. N-Boc-Dolaproine及Boc-Dap DCHA的合成方法. (Industrial process: Reformatsky at 25–35 °C, total yield 35–45%.) View Source
• [5] Mordant C, et al. Tetrahedron. 2004;60(43):9715-9723. (Dolaproine identified as most complex dolastatin residue unit.) View Source